(E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide
• InChI: InChI=1S/C16H21N3O2S/c1-13-3-10-22-15(13)11-14(12-17)16(20)18-4-2-5-19-6-8-21-9-7-19/h3,10-11H,2,4-9H2,1H3,(H,18,20)/b14-11+
• InChI Key: LTGXNARYWUHEEE-SDNWHVSQSA-N
• Canonical SMILES: CC1=C(SC=C1)C=C(C#N)C(=O)NCCCN2CCOCC2
• Isomeric SMILES: CC1=C(SC=C1)/C=C(\C#N)/C(=O)NCCCN2CCOCC2
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol
• Solubility: 45.7 [ug/mL] (The mean of the results at pH 7.4)

Description

(E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide, also known as Compound A, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound is synthesized using a specific method and has been found to have a mechanism of action that can produce biochemical and physiological effects. In

Mechanism Of Action

The mechanism of action of (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide involves the inhibition of specific enzymes and signaling pathways in the body. This compound has been found to inhibit the activity of certain enzymes, including phosphodiesterases and histone deacetylases, which are involved in various cellular processes. Additionally, (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide has been found to modulate specific signaling pathways, including the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide can produce various biochemical and physiological effects in the body. This compound has been found to inhibit the growth of cancer cells and reduce inflammation in the body. Additionally, (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide has been found to have neuroprotective effects, making it a potential treatment for neurological disorders such as Alzheimer's disease.

Advantages And Limitations For Lab Experiments

One advantage of using (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide in lab experiments is its potential use in the treatment of various diseases. This compound has been found to have potential use in the treatment of cancer, inflammation, and neurological disorders. Additionally, (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide has been found to have a mechanism of action that can produce various biochemical and physiological effects in the body.
One limitation of using (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic to certain cells, and further research is needed to determine its safety for use in humans.

Future Directions

There are several future directions for the study of (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide. One direction is the further exploration of its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Additionally, further research is needed to determine the safety and efficacy of this compound for use in humans. Another direction is the development of new compounds based on the structure of (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide, which may have improved therapeutic properties. Finally, the study of the mechanism of action of (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide may lead to the discovery of new targets for drug development.

Synthesis Methods

The synthesis of (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide is carried out using a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 3-methylthiophene-2-carboxylic acid with thionyl chloride to form 3-methylthiophene-2-carbonyl chloride. The second step involves the reaction of 3-methylthiophene-2-carbonyl chloride with N-(3-morpholin-4-ylpropyl)amine to form N-(3-morpholin-4-ylpropyl)-3-methylthiophene-2-carboxamide. The final step involves the reaction of N-(3-morpholin-4-ylpropyl)-3-methylthiophene-2-carboxamide with acrylonitrile to form (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide.

Scientific Research Applications

(E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide has been extensively studied for its potential use in various scientific research applications. This compound has been found to have potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Studies have shown that (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide can inhibit the growth of cancer cells and reduce inflammation in the body. Additionally, this compound has been found to have neuroprotective effects, making it a potential treatment for neurological disorders such as Alzheimer's disease.